N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzamide

• IUPAC Name: N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C21H19N5O4/c27-21(17-3-1-2-4-19(17)26(28)29)22-16-7-5-15(6-8-16)18-9-10-20(24-23-18)25-11-13-30-14-12-25/h1-10H,11-14H2,(H,22,27)
• InChI Key: VTLJRGUBUQCPOO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C21H19N5O4
• Molecular Weight: 405.4 g/mol

Description

N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzamide, also known as MN-64, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. MN-64 belongs to the class of compounds known as kinase inhibitors, which are molecules that target enzymes involved in cellular signaling pathways.

Scientific Research Applications

Analytical and Pharmacological Methodologies

• Studies on Analytical Methods for Determining Antioxidant Activity review critical assays used in the pharmaceutical and food industries for assessing the antioxidant capacity of compounds. These methodologies could potentially be applied to evaluate the antioxidant properties of "N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzamide" and related derivatives, offering insights into their potential therapeutic benefits or environmental impacts (Munteanu & Apetrei, 2021).

Environmental Impact and Degradation

• Research on the Degradation Processes of Nitisinone and its By-Products with LC-MS/MS highlights the importance of understanding the stability and degradation pathways of pharmaceutical compounds. This approach could be relevant for studying the environmental fate and stability of "N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzamide" (Barchańska et al., 2019).

Therapeutic Potentials and Mechanisms

• Reviews on Neuroprotective Potential of Certain Compounds discuss the multifaceted mechanisms through which some molecules exert protective effects on the nervous system. Exploring the structure-activity relationships and neuroprotective potentials of compounds, including morpholine derivatives, offers a pathway for evaluating the therapeutic potential of the compound (Abdoulaye & Guo, 2016).

Repurposing and Novel Applications

• The study on Nitazoxanide as a Repurposed Drug exemplifies the potential for existing compounds to be applied in novel therapeutic contexts, including antiviral treatments. This notion of drug repurposing could inspire research into new uses for "N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzamide," considering its unique chemical structure (Bharti et al., 2021).

Synthesis and Chemical Analysis

• Synthesis and Analysis of Complex Organic Compounds are crucial for the development of new pharmaceuticals and materials. Techniques and insights from studies focused on the synthesis and characterization of complex molecules provide a foundational understanding that could aid in the research and development of "N-(4-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzamide" and similar compounds (Qiu et al., 2009).